8’-Hydroxy Dihydro Ergotamine-13C,d3 (mixture of diastereomers)
8’-Hydroxy Dihydro Ergotamine-13C,d3 (mixture of diastereomers)
Brand Name:
Vulcanchem
CAS No.:
90650-44-5
VCID:
VC0030205
InChI:
InChI=1S/C33H37N5O6/c1-32(35-29(40)20-14-22-21-9-6-10-23-28(21)19(16-34-23)15-24(22)36(2)17-20)31(42)38-25(13-18-7-4-3-5-8-18)30(41)37-26(11-12-27(37)39)33(38,43)44-32/h3-10,16,20,22,24-27,34,39,43H,11-15,17H2,1-2H3,(H,35,40)/t20-,22?,24-,25+,26+,27?,32-,33+/m1/s1
SMILES:
CC1(C(=O)N2C(C(=O)N3C(C2(O1)O)CCC3O)CC4=CC=CC=C4)NC(=O)C5CC6C(CC7=CNC8=CC=CC6=C78)N(C5)C
Molecular Formula:
C₃₂¹³CH₃₄D₃N₅O₆
Molecular Weight:
599.7 g/mol
8’-Hydroxy Dihydro Ergotamine-13C,d3 (mixture of diastereomers)
CAS No.: 90650-44-5
Reference Standards
VCID: VC0030205
Molecular Formula: C₃₂¹³CH₃₄D₃N₅O₆
Molecular Weight: 599.7 g/mol
| CAS No. | 90650-44-5 |
|---|---|
| Product Name | 8’-Hydroxy Dihydro Ergotamine-13C,d3 (mixture of diastereomers) |
| Molecular Formula | C₃₂¹³CH₃₄D₃N₅O₆ |
| Molecular Weight | 599.7 g/mol |
| IUPAC Name | (6aR,9R)-N-[(1S,2S,4R,7S)-7-benzyl-2,10-dihydroxy-4-methyl-5,8-dioxo-3-oxa-6,9-diazatricyclo[7.3.0.02,6]dodecan-4-yl]-7-methyl-6,6a,8,9,10,10a-hexahydro-4H-indolo[4,3-fg]quinoline-9-carboxamide |
| Standard InChI | InChI=1S/C33H37N5O6/c1-32(35-29(40)20-14-22-21-9-6-10-23-28(21)19(16-34-23)15-24(22)36(2)17-20)31(42)38-25(13-18-7-4-3-5-8-18)30(41)37-26(11-12-27(37)39)33(38,43)44-32/h3-10,16,20,22,24-27,34,39,43H,11-15,17H2,1-2H3,(H,35,40)/t20-,22?,24-,25+,26+,27?,32-,33+/m1/s1 |
| Standard InChIKey | AHRNWGXNCFKOII-UYPVSMPXSA-N |
| Isomeric SMILES | C[C@@]1(C(=O)N2[C@H](C(=O)N3[C@H]([C@@]2(O1)O)CCC3O)CC4=CC=CC=C4)NC(=O)[C@@H]5CC6[C@@H](CC7=CNC8=CC=CC6=C78)N(C5)C |
| SMILES | CC1(C(=O)N2C(C(=O)N3C(C2(O1)O)CCC3O)CC4=CC=CC=C4)NC(=O)C5CC6C(CC7=CNC8=CC=CC6=C78)N(C5)C |
| Canonical SMILES | CC1(C(=O)N2C(C(=O)N3C(C2(O1)O)CCC3O)CC4=CC=CC=C4)NC(=O)C5CC6C(CC7=CNC8=CC=CC6=C78)N(C5)C |
| Synonyms | (5’α,10α)-9,10-Dihydro-8’,12’-dihydroxy-2’-methyl-5’-(phenylmethyl)ergotaman-3’,6’,18-trione-13C,d3; |
| PubChem Compound | 146217 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume